2-[2-(4-Nitro-2-methylphenylamino)ethoxy]ethanol

• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 2-[2-(2-methyl-4-nitroanilino)ethoxy]ethanol
• InChI: InChI=1S/C11H16N2O4/c1-9-8-10(13(15)16)2-3-11(9)12-4-6-17-7-5-14/h2-3,8,12,14H,4-7H2,1H3
• InChI Key: ZOOHOUNVOLNZTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NCCOCCO

Description

2-[2-(4-Nitro-2-methylphenylamino)ethoxy]ethanol is a useful research compound. Its molecular formula is C11H16N2O4 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 g of 2-fluoro-5-nitrotoluene were added to a solution of 20 ml of N-methylpyrrolidinone, 1.63 g of 2-aminoethoxyethanol and 2.14 g of K2CO3. The reaction medium was heated at 60° C. for 12 hours and, after cooling to room temperature, was then poured into a water and ice mixture. The resulting medium was extracted with ethyl acetate and the organic phase was then concentrated under vacuum. 2.2 g of 2-[2-(4-nitro-2-methylphenylamino)ethoxy]ethanol (13) were obtained.